Cas no 2244083-66-5 (Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-)

• Product Name: Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-
• CAS No: 2244083-66-5
• MF: C₁₃H₈F₅NO
• MW: 289.200740814209
• CID: 5223342
• Update Time: 2025-05-20

Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-

• Inchi： 1S/C13H8F5NO/c14-10-4-7(13(16,17)18)5-11(15)12(10)20-9-3-1-2-8(19)6-9/h1-6H,19H2
• InChI Key： CAELPWOGETWJHC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OC2=C(F)C=C(C(F)(F)F)C=C2F)=C1

Additional information on Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-

Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- (CAS No. 2244083-66-5): A Comprehensive Overview

Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-, identified by its CAS number 2244083-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic amines characterized by a benzene ring substituted with various functional groups. The presence of fluoro and trifluoromethyl groups in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The< strong>2,6-difluoro and 4-(trifluoromethyl) substituents play a crucial role in modulating the reactivity and pharmacokinetic profile of the compound. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity to biological targets, while the trifluoromethyl group can influence lipophilicity and metabolic clearance. These features make Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- an attractive candidate for further development in drug discovery programs.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their potential therapeutic applications. Studies have demonstrated that the introduction of fluorine atoms into molecular structures can lead to improved drug efficacy and reduced side effects. For instance, fluorinated analogs of existing drugs have shown enhanced bioavailability and prolonged half-life, which are critical factors in drug development.

The< strong>3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- moiety in this compound suggests its utility as a building block for more complex molecules. Researchers have leveraged similar structural motifs to develop novel inhibitors targeting various biological pathways. One notable area of interest is the development of kinase inhibitors, where fluorinated aromatic amines have been shown to exhibit high selectivity and potency. The electron-withdrawing nature of the fluoro and trifluoromethyl groups helps stabilize the positive charge on the nitrogen atom in the amine group, enhancing its interaction with biological targets.

Advances in computational chemistry have further facilitated the design and optimization of such compounds. Molecular modeling techniques allow researchers to predict the binding affinity and pharmacokinetic properties of< strong>Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- and its derivatives before conducting costly experimental trials. This approach has significantly accelerated the drug discovery process, enabling faster identification of lead compounds with promising therapeutic potential.

The synthesis of< strong>Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Recent methodologies have focused on greener synthetic routes that minimize waste and hazardous byproducts, aligning with the growing emphasis on sustainable chemistry.

In clinical settings, compounds with structural similarities to< strong>Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- have been investigated for their potential in treating various diseases. For example, fluorinated aromatic amines have shown promise in oncology research as inhibitors of tumor-specific kinases. The ability of these compounds to selectively target cancer cells while sparing healthy tissues is a key advantage over traditional chemotherapeutic agents.

The role of< strong>CAS No. 2244083-66-5 in academic and industrial research cannot be overstated. Its unique structural features make it a versatile tool for exploring new chemical entities (NCEs) with therapeutic potential. As our understanding of biological systems continues to evolve, compounds like< strong>Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- will remain at the forefront of innovation in medicinal chemistry.

The future directions for research involving this compound are multifaceted. Exploration into its derivatives may uncover even more potent and selective biological activity. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and materials science could unlock new applications beyond traditional pharmaceuticals.

In conclusion,< strong>Benzenamine, 3-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-, CAS No. 2244083-66-5, represents a significant advancement in the field of fluorinated aromatic compounds. Its unique structural features and potential therapeutic applications position it as a cornerstone in modern drug discovery efforts. As research progresses，this compound will continue to inspire new discoveries that benefit human health.